Ethyl 5-(adamantane-1-carbonylamino)-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-(adamantane-1-carbonylamino)-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C27H29N3O4S/c1-3-34-25(32)22-20-14-35-23(21(20)24(31)30(29-22)19-6-4-15(2)5-7-19)28-26(33)27-11-16-8-17(12-27)10-18(9-16)13-27/h4-7,14,16-18H,3,8-13H2,1-2H3,(H,28,33)
• InChI Key: LVQMTABTECAUKO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C34CC5CC(C3)CC(C5)C4)C6=CC=C(C=C6)C
• Molecular Formula: C27H29N3O4S
• Molecular Weight: 491.6 g/mol
• CAS No.: 851947-94-9

Description

Ethyl 5-(adamantane-1-carbonylamino)-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C27H29N3O4S and its molecular weight is 491.61. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Drug Development

• The synthesis and characterization of novel compounds related to Ethyl 5-(adamantane-1-carbonylamino)-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate involve reactions under specific conditions to produce derivatives with potential biological activities. For instance, reactions involving ethyl 3,4-diamino-5-cyanothieno[2,3-b]thiophene-2-carboxylate lead to the creation of various derivatives, highlighting the versatility of thieno[2,3-b]thiophenes in synthesizing biologically relevant compounds (Khodairy & El-Saghier, 2011).

Antimicrobial and Anti-inflammatory Applications

• Synthesis efforts have been directed at producing compounds with antimicrobial and anti-inflammatory properties. For example, certain derivatives have been tested for their antibacterial, antifungal, and anti-inflammatory activity, showing promising results in preliminary screens. This suggests potential applications in treating infections and inflammation (Narayana et al., 2006).

Serotonergic Activity for Mental Health Therapies

• Some adamantyl aryl- and heteroarylpiperazine derivatives, including those related to the compound of interest, have shown dual serotonin 5-HT(1A) and 5-HT(2) activity. These findings indicate potential applications as anxiolytic and antidepressant agents, offering insights into novel therapeutic avenues for mental health disorders (Abou-Gharbia et al., 1999).

Antiviral Activity

• The exploration of adamantane derivatives for antiviral activity is another significant area of research. Specific adamantane-based compounds have demonstrated high anti-smallpox activity, suggesting the potential for developing new antiviral drugs targeting smallpox and possibly other viral diseases (Moiseev et al., 2012).

Broad-Spectrum Antibacterial Candidates

• New compounds based on (E)-N′-[(Heteroaryl)methylene]adamantane-1-carbohydrazides have been synthesized and found to constitute broad-spectrum antibacterial candidates. These compounds display potent antibacterial activity with minimal inhibitory concentration (MIC) values, showing promise as new antibiotics (Al-Wahaibi et al., 2020).